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Compound of Interest

Compound Name: MP470 hydrochloride

Cat. No.: B10800936

Get Quote

Introduction: Understanding MP470 (Amuvatinib)
Hydrochloride
MP470, scientifically known as Amuvatinib and available as a hydrochloride salt, is a potent,

orally bioavailable, multi-targeted tyrosine kinase inhibitor.[1] Its significance in oncological

research stems from its ability to target key drivers of tumor progression and therapeutic

resistance. Amuvatinib exhibits inhibitory activity against a panel of receptor tyrosine kinases

(RTKs), including mutant forms of c-Kit, platelet-derived growth factor receptor alpha

(PDGFRα), Flt3, c-Met, and c-Ret.[1][2] A distinguishing feature of Amuvatinib is its dual-action

mechanism; beyond direct kinase inhibition, it also functions as a DNA repair suppressor by

downregulating the RAD51 protein, a critical component of the homologous recombination

pathway.[3] This dual action not only inhibits tumor cell proliferation directly but also sensitizes

cancer cells to DNA-damaging agents like chemotherapy and radiotherapy, making it a

compound of high interest in combination therapy studies.[3]

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the proper handling, storage, and utilization of MP470
hydrochloride powder to ensure experimental integrity, reproducibility, and personnel safety.
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Storage and Stability: Preserving Compound
Integrity
Proper storage of MP470 hydrochloride is paramount to prevent degradation and maintain its

biological activity. The stability of the compound is influenced by temperature, humidity, and

light exposure.

Recommended Storage Conditions
Parameter Recommendation Rationale

Temperature -20°C

To minimize thermal

degradation and preserve

long-term stability.

Humidity Store in a dry environment.

The hydrochloride salt form

can be hygroscopic; moisture

absorption can lead to

chemical degradation and

difficulty in accurate weighing.

Light Protect from light.

While specific photostability

data is not extensively

published, it is best practice for

complex organic molecules to

be shielded from UV and

visible light to prevent

photochemical degradation.

Container
Tightly sealed, airtight

container.

Prevents moisture ingress and

oxidation. The original

manufacturer's vial is ideal.

Data synthesized from supplier recommendations.[4]

Expert Insight: While -20°C is the standard recommendation for long-term storage, for day-to-

day use, aliquots can be stored at 2-8°C for short periods (1-2 weeks) to minimize freeze-thaw

cycles, which can degrade the compound in solution.
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Safe Handling and Personal Protective Equipment
(PPE)
As a cytotoxic agent, MP470 hydrochloride requires careful handling to minimize occupational

exposure.[5][6] Adherence to safety protocols is mandatory.

Engineering Controls
All handling of MP470 hydrochloride powder should be performed in a designated controlled

environment to prevent inhalation of aerosolized particles.

Weighing and Aliquoting: A certified chemical fume hood or a ventilated balance enclosure is

required.[5]

Solution Preparation: All manipulations involving the dissolution of the powder must be

conducted within a chemical fume hood.[5]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential for comprehensive protection.[5][7]
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PPE Item Specification Rationale

Gloves
Double chemotherapy-rated

nitrile gloves.

Provides a barrier against

dermal absorption. Double

gloving offers additional

protection in case of a breach

in the outer glove.[5]

Lab Coat/Gown

Disposable, low-permeability

gown with long sleeves and

elastic cuffs.

Protects skin and personal

clothing from contamination.

The cuffs should be tucked into

the inner pair of gloves.[8]

Eye Protection
Safety goggles with side

shields or a full-face shield.

Protects eyes from airborne

powder and splashes during

solution preparation.[5]

Respiratory Protection N95 or higher-rated respirator.

Essential when handling the

powder outside of a certified

ventilated enclosure to prevent

inhalation.[5]

Workflow for Donning and Doffing PPE

Donning PPE

Doffing PPE

Wash Hands Don Gown Don Respirator Don Eye Protection Don Inner Gloves Don Outer Gloves
(over cuffs)

Remove Outer Gloves Remove Gown Wash Hands Remove Eye Protection Remove Respirator Remove Inner Gloves Final Hand Wash

Click to download full resolution via product page
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Caption: Sequential workflow for correctly donning and doffing Personal Protective Equipment

(PPE).

Experimental Protocols: Preparation of Stock
Solutions
Accurate and consistent preparation of stock solutions is foundational for reproducible

experimental results.

Solubility Profile
MP470 hydrochloride exhibits poor solubility in aqueous solutions but is soluble in organic

solvents.

Solvent Solubility

DMSO ≥22.4 mg/mL

Ethanol Insoluble

Water Insoluble

Data sourced from APExBIO.[4]

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of MP470 hydrochloride
(Molecular Weight: 483.98 g/mol for the HCl salt).

Materials:

MP470 hydrochloride powder

Anhydrous DMSO (Biotechnology Grade)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance
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Pipettors and sterile, filtered pipette tips

Procedure:

Pre-weighing Preparations:

Equilibrate the MP470 hydrochloride vial to room temperature for at least 30 minutes

before opening. This prevents condensation of atmospheric moisture onto the powder.

Perform all steps in a chemical fume hood.

Weighing the Compound:

Carefully weigh the desired amount of MP470 hydrochloride powder into a sterile amber

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.84 mg.

Dissolution:

Add the calculated volume of anhydrous DMSO to the tube containing the powder. For the

example above, add 1 mL of DMSO.

Vortex the solution gently until the powder is completely dissolved. A brief sonication in a

water bath can aid dissolution if necessary.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile amber tubes. This

minimizes freeze-thaw cycles for the main stock.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for long-term storage.

Workflow for Stock Solution Preparation
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Start: Equilibrate
MP470 Vial

Weigh Powder in
Fume Hood

Add Anhydrous DMSO

Vortex/Sonicate
Until Dissolved

Aliquot into Amber Tubes

Store at -20°C

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing a concentrated stock solution of MP470
hydrochloride.

Spill Management and Decontamination
Accidental spills must be managed promptly and safely to prevent exposure and

contamination.[6][9]

4.1. Spill Kit Contents: A dedicated spill kit for cytotoxic agents should be readily accessible

and include:

Warning signs to isolate the area.
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Two pairs of chemotherapy-rated gloves.

A disposable gown and shoe covers.

An N95 respirator and safety goggles.

Absorbent, plastic-backed pads.

Detergent solution and water for cleaning.

Designated cytotoxic waste disposal bags.[9]

4.2. Spill Cleanup Procedure:

Isolate the Area: Immediately alert others and restrict access to the spill area.

Don PPE: Wear all recommended PPE from the spill kit.

Containment:

Liquids: Gently cover the spill with absorbent pads, starting from the outside and working

inwards.

Powders: Cover the spill with damp absorbent pads to prevent the powder from becoming

airborne. Do not dry sweep.

Cleanup:

Carefully collect the absorbent materials and any contaminated debris.

Place all contaminated materials into the designated cytotoxic waste bag.

Decontamination:

Clean the spill area three times with a detergent solution, followed by a final rinse with

clean water.[8]

Disposal:
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Seal the cytotoxic waste bag and dispose of it according to institutional and local

regulations for hazardous waste.[8]

Post-Cleanup:

Remove and dispose of PPE as cytotoxic waste.

Thoroughly wash hands with soap and water.

Mechanism of Action: A Rationale for Experimental
Design
Understanding the molecular targets of MP470 is crucial for designing robust experiments and

interpreting results. MP470 inhibits the phosphorylation of its target kinases, thereby blocking

downstream signaling pathways that are critical for cell survival and proliferation, such as the

AKT and ERK/MAPK pathways.[10]

MP470 (Amuvatinib)

RTKs (c-Kit, PDGFRα, c-Met)

Inhibits
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RAD51
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Expression

RAS/RAF/MEK PI3K
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Caption: Simplified signaling pathway showing the inhibitory effects of MP470 (Amuvatinib).

Experimental Considerations:

Western Blotting: To confirm the on-target activity of MP470, researchers should assess the

phosphorylation status of its targets (e.g., p-c-Kit, p-AKT, p-ERK) in treated versus untreated

cells.

Cell Viability Assays: Assays such as MTT or CellTiter-Glo can quantify the cytotoxic and

cytostatic effects of the compound.

Combination Studies: Given its inhibition of RAD51, combining MP470 with DNA-damaging

agents (e.g., doxorubicin, ionizing radiation) is a logical experimental approach to test for

synergistic effects.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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